2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine

• IUPAC Name: 2,4-dichloro-6-(4-phenylphenyl)-1,3,5-triazine
• InChI: InChI=1S/C15H9Cl2N3/c16-14-18-13(19-15(17)20-14)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key: JYPGHMDTTDKUEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC(=NC(=N3)Cl)Cl
• Molecular Formula: C15H9Cl2N3
• Molecular Weight: 302.2 g/mol
• CAS RN: 10202-45-6

Description

2-(4-Biphenylyl)-4,6-dichloro-1,3,5-triazine is an organic compound with a molecular formula of C12H6Cl2N3. It is a derivative of triazine, a six-membered heterocyclic ring composed of three nitrogen atoms and three carbon atoms. This compound has been found to be useful in a variety of scientific research applications, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• A range of 2-(4-chlorophenyloxy)-4,6-bisarylhydrazino-1,3,5-triazines were synthesized and characterized for microbial activity against various bacteria, demonstrating the compound's potential in antimicrobial applications (Chaudhari, Patel, & Hathi, 2007).
• Research on dendrimeric melamine cored [salen/salophFe(III)] and [salen/salophCr(III)] capped complexes, involving 2,4,6-tris(4-hydroxybenzimino)-1,3,5-triazine and its derivatives, showed potential in developing new materials with specific magnetic behaviors, highlighting the compound's versatility in material science (Uysal & Koç, 2010).

Application in Polymer and Composite Material Development

• Novel Piperazinylo Bisaryl Hydrazino-S-Triazine Derivatives were synthesized and employed as epoxy resin curing agents, indicating the compound's significant role in the development of advanced polymer materials (Chaudhari, 2009).
• A study on the preparation of microporous polymers based on 1,3,5-triazine units revealed high CO2 adsorption capacity, suggesting applications in environmental technologies, particularly in gas capture and storage (Lim, Cha, & Chang, 2012).

Application in Drug Synthesis and Medical Research

• The compound's derivatives demonstrated significant antiinflammatory activity, highlighting its potential application in medical research and drug development, particularly in anti-inflammatory drugs (Shinde, Mas, & Patil, 2019).
• Synthesis of 2-(6-fluorobenzothiazole-2'-ylamino)-4-(phenylthioureido)-6-(substituted thioureido)-1,3,5-triazine showcased its application in creating compounds with antimicrobial properties (Sareen, Khatri, Jain, & Sharma, 2006).

Application in Advanced Synthesis Techniques

• The development of a new method to functionalize a triazine ring using Sonogashira coupling, a technique crucial in organic synthesis, indicates the importance of this compound in facilitating complex chemical reactions (Courme et al., 2008).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system it interacts with. For instance, some biphenyl compounds have been found to inhibit certain enzymes.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For instance, some biphenyl compounds can cause skin and eye irritation, and may be toxic to aquatic life.

Synthesis routes and methods

Procedure details

A mixture of 4-phenyl-phenyl magnesium bromide (prepared from 4-bromobiphenyl (7.75 g, 33 mmol) and magnesium turnings (0.83 g, 35 mmol) in 40 mL ether) and cyanuric chloride (4.00 g, 21.7 mmol) in benzene (90 mL) was stirred at 0° C. for 90 minutes. The reaction was evaporated to dryness, and the residue was flash chromatographed on silica gel with 50% hexanes/methylene chloride to provide the desired compound (2.80 g, 43%).